Cas no 2640836-17-3 (2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide
• CAS No: 2640836-17-3
• MF: C₁₉H₂₃N₃O₃S₂
• MW: 405.534221887589
• CID: 5340783
• Update Time: 2025-08-10

2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzeneethanesulfonamide
• 2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide

• Inchi： 1S/C19H23N3O3S2/c1-22-14-16(13-20-22)19-8-7-18(26-19)9-11-21-27(23,24)12-10-15-3-5-17(25-2)6-4-15/h3-8,13-14,21H,9-12H2,1-2H3
• InChI Key： YNYXLADYTPLWGU-UHFFFAOYSA-N
• SMILES： C1(CCS(NCCC2SC(C3=CN(C)N=C3)=CC=2)(=O)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.6±65.0 °C(Predicted)
• pka: 10.71±0.40(Predicted)

Additional information on 2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide

Introduction to Compound with CAS No. 2640836-17-3 and Its Applications in Modern Research

Compound with the CAS number 2640836-17-3 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The molecular structure of this compound, 2-(4-methoxyphenyl)-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}ethane-1-sulfonamide, exhibits a complex and intricate arrangement of functional groups that make it a promising candidate for various applications. This introduction aims to provide a comprehensive overview of the compound, its properties, and its potential role in advancing scientific research.

The compound's molecular formula and structural composition suggest a high degree of specificity, which is often crucial in the development of novel therapeutic agents. The presence of multiple aromatic rings, including a 4-methoxyphenyl group, along with a sulfonamide moiety, indicates that this compound may possess unique interactions with biological targets. These features are particularly relevant in the context of drug design, where the ability to modulate biological pathways precisely is paramount.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological systems in novel ways. The compound with CAS no. 2640836-17-3 fits into this category, as its structural features suggest potential applications in areas such as enzyme inhibition and receptor binding studies. The 1-methyl-1H-pyrazol-4-yl group and the thiophen-2-yl moiety are particularly noteworthy, as they are known to participate in various pharmacophoric interactions.

The sulfonamide functional group is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to form hydrogen bonds and its stability under various conditions. In the case of this compound, the sulfonamide is connected to an ethane backbone, which further enhances its potential for binding to biological targets. This structural motif has been explored in numerous drug candidates and has shown promise in various therapeutic contexts.

Recent studies have highlighted the importance of understanding the three-dimensional structure of small molecules in their interactions with biological targets. Computational methods, such as molecular docking and molecular dynamics simulations, have become indispensable tools in this regard. These techniques allow researchers to predict how a compound will bind to a target protein or enzyme, providing valuable insights into its potential efficacy and mechanism of action.

The compound with CAS no. 2640836-17-3 has been subjected to several computational studies aimed at elucidating its binding mode to potential targets. Initial simulations suggest that the compound can effectively interact with proteins through multiple non-covalent interactions, including hydrogen bonding and hydrophobic interactions. These findings are consistent with the structural features of the compound and provide a rationale for further experimental investigation.

In vitro studies have begun to explore the biological activity of this compound, focusing on its potential as an inhibitor or modulator of key enzymes involved in various disease pathways. Preliminary results indicate that the compound exhibits promising activity against certain enzymes, suggesting its utility as a lead compound for further drug development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs, highlighting their importance as starting points for medicinal chemistry efforts. The structural features of this compound draw inspiration from natural product scaffolds, which may contribute to its biological activity.

The development of new analytical techniques has also been instrumental in studying compounds like this one. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for characterizing the structure and purity of complex molecules. These techniques provide detailed information about the chemical environment of each atom within the molecule.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of other biologically active molecules. Additionally, it may find applications in materials science and nanotechnology due to its ability to form stable complexes with other substances.

The future direction of research on this compound will likely involve further optimization of its chemical structure to enhance its biological activity and selectivity. This may involve modifying functional groups or introducing new ones to improve binding affinity and reduce off-target effects.

In conclusion, Compound with CAS no. 2640836-17-3 is a fascinating molecule with significant potential in various fields of research. Its complex structure and unique functional groups make it a promising candidate for drug development and other applications. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge.